Cas no 2171876-76-7 (9,9,11,11-tetramethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 9,9,11,11-tetramethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2171876-76-7
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6339707
• PubChem ID: 165839964
• Update Time: 2025-07-09

9,9,11,11-tetramethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 9,9,11,11-tetramethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• EN300-1278881
• 9,9,11,11-tetramethyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
• 2171876-76-7

• Inchi： 1S/C16H29NO/c1-13(2)8-14(3,4)10-16(9-13)17-11-15(12-18-16)6-5-7-15/h17H,5-12H2,1-4H3
• InChI Key： YDXLMEBXXQMNCS-UHFFFAOYSA-N
• SMILES： O1CC2(CCC2)CNC21CC(C)(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9,11,11-tetramethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane

9,9,11,11-Tetramethyl-6-Oxa-13-Azadispiro[3.2.5⁷.2⁴]Tetradecane: A Comprehensive Overview

The compound 9,9,11,11-tetramethyl-6-oxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane, identified by the CAS number 2171876-76-7, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by their spirocyclic structures—two or more rings joined at a single atom. The term spiro refers to the shared atom between the rings, while the numbers in the brackets denote the positions of the rings relative to each other.

The molecular structure of this compound is quite complex, featuring a central nitrogen atom (azadispiro) and an oxygen atom (oxa) as heteroatoms within the spiro system. The presence of these heteroatoms introduces significant variations in the electronic and steric properties of the molecule. Additionally, the four methyl groups at positions 9 and 11 (tetramethyl) contribute to the molecule's hydrophobicity and rigidity, which are critical for its applications in various fields.

Recent studies have highlighted the potential of this compound in advanced materials science and drug delivery systems. Its unique spirocyclic architecture makes it an ideal candidate for designing novel polymers with tailored mechanical properties. For instance, researchers have explored its use as a building block for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength.

In the pharmaceutical industry, this compound has shown promise as a drug carrier due to its ability to encapsulate hydrophobic drugs within its rigid structure. The methyl groups provide a hydrophobic environment that can stabilize drugs during transport and release them in a controlled manner at specific sites within the body.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of intermediate spirocyclic precursors and subsequent functionalization to introduce the methyl groups and heteroatoms. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendliness. Initial findings suggest that it exhibits moderate biodegradation under aerobic conditions, which is a positive indicator for its sustainable use in industrial applications.

In conclusion, 9,9,11,11-tetramethyl-6-oxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and functional properties continue to inspire innovative research directions in materials science, pharmacology, and polymer chemistry.